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Compound of Interest

Compound Name:
2-Formyl-4,5-dimethoxybenzoic

acid

CAS No.: 490-63-1

Cat. No.: B1336782

Get Quote

As a Senior Application Scientist, this guide provides a detailed, safety-driven protocol for the

proper disposal of 2-Formyl-4,5-dimethoxybenzoic acid, also known as opianic acid.

Adherence to these procedures is critical for ensuring laboratory safety, protecting

environmental health, and maintaining regulatory compliance. This document synthesizes

regulatory standards with practical, field-proven methodologies to offer a self-validating system

for waste management.

Hazard Assessment and Waste Characterization
The first step in any disposal plan is a thorough understanding of the chemical's hazards. 2-
Formyl-4,5-dimethoxybenzoic acid possesses two key functional groups—a carboxylic acid

and an aldehyde—that dictate its hazard profile and disposal requirements. While a specific

Safety Data Sheet (SDS) for this exact compound is not universally available, data from

structurally analogous chemicals provide a reliable basis for assessment.

Inferred Hazards: Based on related compounds like 2,5-Dimethoxy-4-formylbenzoic acid and 2-

Formylbenzoic acid, this substance should be handled as hazardous.[1] The primary risks
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include:

Harmful if swallowed: Acute oral toxicity.[1]

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Poses a significant risk of causing serious damage to the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1]

Corrosivity: As a carboxylic acid, it is considered corrosive, especially in aqueous solutions

which will have a pH below 2, meeting the EPA's definition for corrosive hazardous waste.[2]

This hazard profile mandates that 2-Formyl-4,5-dimethoxybenzoic acid be disposed of as

regulated hazardous waste in accordance with the Environmental Protection Agency (EPA)

Resource Conservation and Recovery Act (RCRA) and Occupational Safety and Health

Administration (OSHA) standards.[3][4][5]

Hazard Classification Description Primary Regulation

Acute Toxicity (Oral) Harmful if swallowed. GHS Category 4[1]

Skin Irritation Causes skin irritation. GHS Category 2

Eye Irritation Causes serious eye irritation. GHS Category 2A

Respiratory Irritation
May cause respiratory

irritation.
GHS STOT SE 3

Corrosivity
Aqueous solutions are acidic

(pH ≤ 2).

EPA Characteristic Waste

(D002)[2]

Required Personal Protective Equipment (PPE)
To mitigate the risks identified above, all personnel handling 2-Formyl-4,5-dimethoxybenzoic
acid or its waste must wear appropriate PPE. This is a non-negotiable requirement of OSHA's

Laboratory Standard (29 CFR 1910.1450).[5]
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Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield in

combination with goggles.[6]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for tears or holes before use and wash hands thoroughly after handling.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, a chemically resistant apron should be worn.

Respiratory Protection: All handling of solid powder and waste solutions should be

conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

Disposal Workflow: A Step-by-Step Guide
The proper disposal route depends on the form of the waste—solid, liquid, or empty container.

Follow this decision-making workflow to ensure compliance and safety.
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Disposal Decision Workflow for 2-Formyl-4,5-dimethoxybenzoic Acid

Start: Generate Waste

Identify Waste Form

Solid Waste
(Powder, Contaminated Debris)

Solid

Liquid Waste
(Aqueous Solutions)

Liquid

Empty Original Container

Container

1. Place in labeled 'Solid
Organic Acid Waste' container.
2. Container must be HDPE.

1. Place in labeled 'Aqueous
Organic Acid Waste' container.
2. Container must be HDPE.

3. Keep pH < 7.

1. Triple rinse with a suitable solvent
(e.g., water or acetone).

2. Collect all rinsate as hazardous liquid waste.

Store sealed waste container
in Satellite Accumulation Area (SAA)

Rinsate goes to
liquid waste

Deface all labels and
dispose of container in

regular laboratory glass trash.

Arrange for pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Decision workflow for segregating and handling different forms of chemical waste.
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The foundation of proper disposal is a correctly prepared waste container.

Select a Compatible Container: Use a high-density polyethylene (HDPE) or other corrosion-

resistant plastic container.[2][3] Never use metal containers for acidic waste.[3] The container

must be in good condition, free of leaks, and have a securely fitting cap.[7]

Label Correctly: Before adding any waste, affix a hazardous waste tag provided by your

institution's Environmental Health & Safety (EHS) department. The label must clearly state:

The words "Hazardous Waste".[8]

The full chemical name: "2-Formyl-4,5-dimethoxybenzoic acid".

The specific hazards: "Corrosive (Acidic), Irritant, Harmful if Swallowed".

The accumulation start date (the date the first drop of waste is added).

A. Solid Waste (Unused Reagent, Contaminated Materials)

This category includes leftover solid chemical, contaminated weigh paper, spatulas, and PPE

like gloves.

Collection: Inside a chemical fume hood, carefully transfer all solid waste into the designated

solid waste container.

Causality: Collecting solids separately prevents dangerous reactions that could occur if

mixed with incompatible liquid wastes and simplifies the final disposal process for the waste

management facility. Incineration is a common and effective disposal method for this type of

waste.[9]

B. Liquid Waste (Aqueous Solutions)

This includes any solutions made from the chemical or reaction mixtures containing it.

Collection: Carefully pour the liquid waste into the designated liquid waste container using a

funnel. Do not fill the container beyond 90% capacity to allow for vapor expansion.[3][10]
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pH Management: Keep this waste stream acidic. Do not add bases to this container.

Combining acids and bases in the same waste container can lead to violent exothermic

reactions.

A Note on Neutralization: While chemical neutralization of acids with a base like sodium

bicarbonate is a valid treatment method, it should not be performed in the laboratory as a

means of routine disposal unless explicitly approved and outlined in your institution's

Chemical Hygiene Plan.[11][12] Improper neutralization can generate significant heat and

gas, posing a safety risk. The preferred and safest method is to collect the acidic waste for

professional disposal.[11]

An "empty" container that held a hazardous chemical is still regulated.

Decontamination: The container must be triple-rinsed with a solvent capable of removing the

residual chemical (e.g., water, followed by acetone).[13]

Collect Rinsate: Crucially, all three rinses (the "rinsate") must be collected and disposed of

as hazardous liquid waste in your designated aqueous organic acid waste container.[13][14]

Final Disposal: Once triple-rinsed, the container is considered decontaminated. Deface or

remove all original hazard labels and dispose of the container in the appropriate laboratory

trash (e.g., glass recycling bin).[13][14]

Storage and Final Disposal
All generated waste must be stored and handled in compliance with institutional and federal

regulations.

Storage Location: Keep sealed waste containers in a designated Satellite Accumulation Area

(SAA).[3] This area should be near the point of generation and under the control of

laboratory personnel.

Segregation: Store the acidic waste away from incompatible materials, especially bases,

oxidizers, and cyanides.[2][3]

Pickup: Once a waste container is full or has been in the lab for the maximum allowable time

(typically 12 months), arrange for pickup by your institution's EHS department.[15][16] EHS
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will then transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Compliance Checkpoint Requirement
Rationale / Regulatory
Basis

Waste Determination
Must be managed as

hazardous waste.

Exhibits Corrosive (D002) and

potentially Toxic

characteristics. (EPA - 40 CFR)

[2][7]

Container Type
Leak-proof, screw-cap, HDPE

plastic.

Acids are corrosive to metals;

secure containment prevents

leaks. (General best practice)

[3][7]

Container Labeling
"Hazardous Waste" + Full

Chemical Name + Hazards.

Ensures proper handling,

segregation, and disposal.

(EPA, OSHA)[4][8]

Storage Location
Designated Satellite

Accumulation Area (SAA).

Confines hazardous materials

to a controlled, known location.

(EPA)[3]

Maximum Accumulation
Contact EHS for pickup when

full or at 12 months.

Prevents abandonment of old

chemicals and ensures timely

disposal. (EPA - 40 CFR §

262.208)[16]

By rigorously following this guide, researchers can ensure the safe and compliant disposal of 2-
Formyl-4,5-dimethoxybenzoic acid, upholding their commitment to a safe laboratory

environment and responsible scientific practice.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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